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Introduction

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, particularly the Ras-Raf-
MEK-ERK cascade, is a cornerstone of cellular regulation, governing processes such as
proliferation, differentiation, survival, and apoptosis.[1][2] The final kinases in this cascade,
Extracellular signal-regulated kinases 1 and 2 (ERK1/2), are crucial nodes that integrate
upstream signals and phosphorylate a multitude of cytoplasmic and nuclear substrates to
orchestrate cellular responses. Dysregulation of the ERK pathway is a frequent driver of
oncogenesis, making ERK1/2 compelling targets for therapeutic intervention.[3][4][5]

Erk-IN-8 is a research compound identified as an inhibitor of ERK. It belongs to the aniline
pyrimidine class of small molecules. This guide provides a comprehensive overview of the
known biological activity of Erk-IN-8 and presents detailed experimental protocols for its further
characterization.

Core Compound Information: Erk-IN-8

Erk-IN-8 is characterized as an aniline pyrimidine derivative that functions as an inhibitor of
ERK2.

Quantitative Data Summary

A critical aspect of characterizing any kinase inhibitor is the quantitative assessment of its
potency and selectivity. The following tables summarize the known inhibitory activity of Erk-IN-
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8 and provide a template for the comprehensive profiling of this and similar compounds.

Table 1: Biochemical Potency of Erk-IN-8

Target IC50 (nM) Assay Conditions
ERK2 <50 In vitro kinase assay
ERK1 Data not available

Other Kinases (for selectivity

Data not available

profiling)

Table 2: Cellular Activity of Erk-IN-8

Assay Type Cell Line

EC50 (nM) Notes

p-ERK1/2 Inhibition Data not available

Measures target
engagementin a

cellular context.

Cell
Proliferation/Viability

Data not available

Assesses the
functional
consequence of ERK

inhibition.

Signaling Pathway and Mechanism of Action

Erk-IN-8, as an ERK inhibitor, acts at the terminal stage of the canonical MAPK cascade. The

following diagram illustrates this pathway and the point of intervention for an ERK inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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